Cas no 2287145-87-1 (3-Acetamido-5-fluorobenzoic acid)

• Product Name: 3-Acetamido-5-fluorobenzoic acid
• CAS No: 2287145-87-1
• MF: C₉H₈FNO₃
• MW: 197.163125991821
• CID: 5619287
• PubChem ID: 146484884
• Update Time: 2025-05-19

3-Acetamido-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-acetamido-5-fluorobenzoic acid
• SCHEMBL21855109
• EN300-2851911
• 2287145-87-1
• 3-Acetamido-5-fluorobenzoic acid

• Inchi： 1S/C9H8FNO3/c1-5(12)11-8-3-6(9(13)14)2-7(10)4-8/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： VWCPGPALOMWSQV-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 197.04882128g/mol
• Monoisotopic Mass: 197.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-5-fluorobenzoic acid

Introduction to 3-Acetamido-5-fluorobenzoic acid (CAS No: 2287145-87-1)

3-Acetamido-5-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2287145-87-1, is a fluorinated benzoic acid derivative featuring an acetamido functional group. This compound has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its structural features and potential biological activities. The presence of both a fluorine atom and an acetamido group introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 3-Acetamido-5-fluorobenzoic acid positions it as a promising candidate for further exploration in medicinal chemistry. The fluorine substituent, in particular, is well-documented for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. This characteristic has been widely leveraged in the design of bioactive compounds, including antibiotics, anticancer agents, and anti-inflammatory drugs. The acetamido group, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in pharmaceutical formulation.

In recent years, there has been a surge in research focused on fluorinated benzoic acids due to their diverse biological activities. Studies have demonstrated that these compounds can exhibit inhibitory effects on various enzymes and receptors, making them attractive for therapeutic applications. For instance, derivatives of benzoic acid with fluorine substitution have shown promise in the development of novel antibiotics targeting resistant bacterial strains. Additionally, the structural versatility of these compounds allows for modifications that can enhance their selectivity and reduce off-target effects.

One of the most compelling aspects of 3-Acetamido-5-fluorobenzoic acid is its potential as a lead compound for further derivatization. Researchers have employed computational methods and high-throughput screening to identify analogs with improved pharmacological properties. These efforts have led to the discovery of several novel compounds with enhanced potency and reduced toxicity. The acetamido group serves as a versatile handle for chemical modifications, enabling the introduction of additional functional groups that can fine-tune the biological activity of the molecule.

The synthesis of 3-Acetamido-5-fluorobenzoic acid presents an interesting challenge due to the need to introduce both the fluorine and acetamido moieties in a regioselective manner. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve this goal. These methods not only ensure high yields but also allow for the introduction of additional substituents at specific positions on the benzene ring. The development of efficient synthetic routes is crucial for scaling up production and making these compounds more accessible for research purposes.

From a medicinal chemistry perspective, 3-Acetamido-5-fluorobenzoic acid represents an intriguing scaffold for drug discovery. Its ability to interact with biological targets in unique ways makes it a valuable tool for exploring new therapeutic modalities. Furthermore, its structural features align well with current trends in drug design, which favor molecules with optimized pharmacokinetic profiles. As research continues to uncover new biological activities associated with fluorinated benzoic acids, compounds like 3-Acetamido-5-fluorobenzoic acid are likely to play an increasingly important role in the development of next-generation therapeutics.

The potential applications of 3-Acetamido-5-fluorobenzoic acid extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals, where fluorinated benzoic acids have shown promise as herbicides and fungicides. Additionally, its ability to modulate enzyme activity suggests potential uses in biocatalysis and industrial chemistry. As our understanding of its properties grows, new applications are likely to emerge, further solidifying its importance in synthetic and applied chemistry.

In conclusion,3-Acetamido-5-fluorobenzoic acid (CAS No: 2287145-87-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its structural features enable diverse biological activities, making it a valuable scaffold for drug discovery. The ongoing exploration of its properties and applications highlights its importance as a building block for novel therapeutics. As synthetic methodologies continue to evolve, access to this compound will improve, fostering further innovation in medicinal chemistry.